Cas no 1805636-63-8 (Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate)

• Product Name: Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate
• CAS No: 1805636-63-8
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 5011517
• Update Time: 2025-07-24

Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-8-4-5-9(12(15)16-2)10(6-13)11(8)7-14/h4-5H,3,6H2,1-2H3
• InChI Key： UWMQTGJCZLAPFB-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(=O)OC)C=CC(CC)=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.7
• Topological Polar Surface Area: 50.1

Additional information on Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate

Recent Advances in the Study of Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate (CAS: 1805636-63-8)

Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate (CAS: 1805636-63-8) is a key intermediate in the synthesis of various biologically active compounds, particularly in the development of pharmaceuticals and agrochemicals. Recent studies have highlighted its significance in the construction of heterocyclic frameworks, which are pivotal in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthetic applications, biological relevance, and potential industrial uses.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate as a precursor for the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently transformed into pyrazole and pyrimidine derivatives, which exhibited promising activity against cancer cell lines. The synthetic route involved a series of nucleophilic substitutions and cyclization reactions, showcasing the versatility of this intermediate in medicinal chemistry.

Another significant development was reported in Organic Letters, where a team of chemists utilized Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate to develop a new class of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in biological systems, offering potential applications in diagnostics and therapeutic monitoring. The study emphasized the compound's role in facilitating the introduction of functional groups that are critical for probe specificity and sensitivity.

From an industrial perspective, recent patents have highlighted the scalability of Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate production. A 2024 patent application by a leading pharmaceutical company detailed an optimized synthetic protocol that reduces byproduct formation and improves yield. This advancement is expected to lower production costs and enhance the compound's accessibility for large-scale applications.

In conclusion, Methyl 2-chloromethyl-3-cyano-4-ethylbenzoate continues to be a valuable building block in chemical and pharmaceutical research. Its applications span from drug discovery to diagnostic tools, underscoring its importance in the field. Future research is likely to explore its potential in other areas, such as materials science and catalysis, further expanding its utility.